N-Methyl-5-phenyl-1,3-oxazole-4-carboxamide

• IUPAC Name: N-methyl-5-phenyl-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C11H10N2O2/c1-12-11(14)9-10(15-7-13-9)8-5-3-2-4-6-8/h2-7H,1H3,(H,12,14)
• InChI Key: QSOGCSLHPCVXSQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(OC=N1)C2=CC=CC=C2
• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol

Description

“N-Methyl-5-phenyl-1,3-oxazole-4-carboxamide” is a chemical compound that belongs to the class of oxazole derivatives. It is used to make Teriflunomides, which are usually prescribed to patients with multiple sclerosis.

Synthesis Analysis

The synthesis of 1,3-oxazoles involves various methods. One such method is the Van Leusen Oxazole Synthesis, which involves the direct arylation of oxazoles with high regioselectivity at both C-5 and C-2. Another method involves the use of task-specific phosphine ligands. The synthesis of oxazoles also involves the reaction of p-tolylsulfonylmethyl isocyanide (TosMIC) with aromatic aldehydes.

Molecular Structure Analysis

Oxazoles are doubly unsaturated 5-membered rings having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. The structure of “N-Methyl-5-phenyl-1,3-oxazole-4-carboxamide” consists of a 1,2-oxazole ring attached to a phenyl ring and a carboxamide group.

Chemical Reactions Analysis

Oxazoles and its derivatives play a pivotal role in various biological activities. The substitution pattern in oxazole derivatives is crucial in delineating these activities. For instance, a series of pyrazole linked to oxazole-5-one moiety was synthesized and assessed for their antimicrobial potential against S. aureus, E. coli, P. aeruginosa, and C. albicans.

Mechanism of Action

Target of Action

The primary targets of N-Methyl-5-phenyl-1,3-oxazole-4-carboxamide are currently unknown. Oxazole derivatives have been known to interact with a variety of enzymes and receptors, which could potentially be the targets of this compound .

Mode of Action

Oxazole derivatives are known to bind to various enzymes and receptors in the biological system, leading to a wide spectrum of biological activities .

Biochemical Pathways

It’s known that oxazole derivatives can interfere with several biological pathways, including those associated with bacterial virulence .

Result of Action

Oxazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant effects .